Cas no 76260-67-8 (7-ethoxy-3-(4-methoxyphenyl)chromen-4-one)

• Product Name: 7-ethoxy-3-(4-methoxyphenyl)chromen-4-one
• CAS No: 76260-67-8
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 5420210
• PubChem ID: 908650
• Update Time: 2025-10-30

7-ethoxy-3-(4-methoxyphenyl)chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-ethoxy-3-(4-methoxyphenyl)chromen-4-one
• 7-ethoxy-3-(4-methoxyphenyl)-4H-chromen-4-one

• Inchi： 1S/C18H16O4/c1-3-21-14-8-9-15-17(10-14)22-11-16(18(15)19)12-4-6-13(20-2)7-5-12/h4-11H,3H2,1-2H3
• InChI Key： ZGAJVDCZTCJXBP-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCC)=CC=C2C(=O)C=1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 296.10485899g/mol
• Monoisotopic Mass: 296.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 7-ethoxy-3-(4-methoxyphenyl)chromen-4-one

Comprehensive Overview of 7-Ethoxy-3-(4-methoxyphenyl)chromen-4-one (CAS No. 76260-67-8): Properties, Applications, and Research Insights

7-Ethoxy-3-(4-methoxyphenyl)chromen-4-one, with the CAS number 76260-67-8, is a specialized organic compound belonging to the chromen-4-one family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific and industrial fields. The molecular structure combines a chromen-4-one core with ethoxy and methoxyphenyl substituents, making it a subject of interest for researchers exploring flavonoid derivatives and their bioactivities.

One of the most frequently searched questions about this compound revolves around its synthesis methods. Researchers often inquire about optimized pathways for producing 7-ethoxy-3-(4-methoxyphenyl)chromen-4-one with high yield and purity. Current literature suggests that multi-step organic synthesis involving Claisen-Schmidt condensation and subsequent etherification is a common approach. The compound's physicochemical properties, including its melting point, solubility, and spectral characteristics (UV-Vis, NMR, and IR), are also critical for quality control in research settings.

In the context of biomedical research, this chromen-4-one derivative has shown promise in preliminary studies. While not a pharmaceutical ingredient, its structural analogs are being investigated for their potential antioxidant and anti-inflammatory properties. These properties align with growing consumer interest in natural-derived bioactive compounds, as evidenced by trending searches for "plant-based therapeutics" and "flavonoid health benefits." The methoxy and ethoxy functional groups in CAS 76260-67-8 may contribute to enhanced metabolic stability, a hot topic in drug discovery forums.

From an industrial perspective, 7-ethoxy-3-(4-methoxyphenyl)chromen-4-one finds niche applications in material science and organic electronics. Its conjugated π-electron system makes it a candidate for studying photoluminescent materials, a field experiencing rapid growth due to demand for energy-efficient technologies. Researchers frequently search for "chromen-4-one fluorescence applications" or "organic semiconductor building blocks," highlighting the compound's relevance in cutting-edge material development.

Quality and safety considerations are paramount when handling this compound. Although not classified as hazardous under standard regulations, proper laboratory practices should be followed. Analytical techniques like HPLC and mass spectrometry are essential for verifying purity, a concern frequently raised in academic and industrial queries about CAS 76260-67-8. Storage recommendations typically suggest protection from light and moisture to maintain stability.

The commercial availability of 7-ethoxy-3-(4-methoxyphenyl)chromen-4-one has expanded with the growth of specialty chemical suppliers. Procurement-related searches often include terms like "high-purity chromen-4-one derivatives" or "custom synthesis of flavonoid analogs." Pricing trends reflect the compound's status as a research-grade material, with costs varying based on purity levels (typically 95%-99%) and order scale.

Emerging research directions for this compound include its potential role in green chemistry applications. With increasing searches for "sustainable synthetic methods," scientists are exploring catalytic processes to produce 76260-67-8 with reduced environmental impact. Additionally, computational chemistry studies utilizing molecular docking and QSAR modeling are investigating its theoretical interactions with biological targets, addressing another common search theme: "chromen-4-one structure-activity relationships."

For researchers working with 7-ethoxy-3-(4-methoxyphenyl)chromen-4-one, proper characterization is essential. Key analytical data points include: 1H NMR (DMSO-d6) δ: 3.82 (s, 3H), 4.16 (q, 2H), 6.98-8.12 (m, 7H); ESI-MS m/z: 311.2 [M+Na]+. These specifications help address frequent search queries about "chromen-4-one spectral analysis" and ensure reproducibility across studies.

The future outlook for CAS 76260-67-8 appears promising as interdisciplinary research continues to uncover novel applications. From answering fundamental questions about heterocyclic chemistry to potential contributions in functional materials, this compound exemplifies how specialized organic molecules can bridge multiple scientific domains. Ongoing studies may further elucidate its physicochemical behavior and expand its utility in both academic and industrial contexts.